Cas no 27867-36-3 (3-Oxatricyclo[5.1.0.02,4]octane,5,8,8-trimethyl-)
![3-Oxatricyclo[5.1.0.02,4]octane,5,8,8-trimethyl- structure](https://www.kuujia.com/scimg/cas/27867-36-3x500.png)
27867-36-3 structure
Product name:3-Oxatricyclo[5.1.0.02,4]octane,5,8,8-trimethyl-
3-Oxatricyclo[5.1.0.02,4]octane,5,8,8-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Oxatricyclo[5.1.0.02,4]octane,5,8,8-trimethyl-
- carane 4,5-epoxide
- 3-Oxatricyclo(5.1.0.02,4)octane, 5,8,8-trimethyl-
- 5,8,8-Trimethyl-3-oxatricyclo(5.1.0.02,4)octane
- 5,8,8-trimethyl-3-oxatricyclo[5.1.0.0~2,4~]octane
- EINECS 248-701-2
- Carane, 4,5-epoxy-, trans
- KNHFDBGGSOSGEO-UHFFFAOYSA-N
- NS00049748
- UNII-PNJ58HM5VB
- 3-Oxatricyclo[5.1.0.02,4]octane, 5,8,8-trimethyl-
- DTXSID00950551
- 27867-36-3
- SCHEMBL10627107
- PNJ58HM5VB
- car-4-ene oxide
-
- Inchi: InChI=1S/C10H16O/c1-5-4-6-7(10(6,2)3)9-8(5)11-9/h5-9H,4H2,1-3H3
- InChI Key: KNHFDBGGSOSGEO-UHFFFAOYSA-N
- SMILES: CC1CC2C(C2(C)C)C2OC12
Computed Properties
- Exact Mass: 152.12018
- Monoisotopic Mass: 152.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.5Ų
- XLogP3: 2.4
Experimental Properties
- PSA: 12.53
3-Oxatricyclo[5.1.0.02,4]octane,5,8,8-trimethyl- Related Literature
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Yanjun Zhu,Dan A. Smith,David E. Herbert,Sylvain Gatard,Oleg V. Ozerov Chem. Commun., 2012,48, 218-220
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Christof Geßner,Dmytro Denysenko,Björn Bredenkötter,Fabienne Gschwind,Katharina M. Fromm,Wojciech Nitek,Elias Klemm,Dirk Volkmer Dalton Trans., 2013,42, 6909-6921
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4. Calcium sulfate hemihydrate whisker reinforced polyvinyl alcohol with improved shape memory effect†Wenpeng Zhao,Chuanhui Gao,Hongfei Sang,Jun Xu,Chuanxing Wang,Yumin Wu RSC Adv., 2016,6, 52982-52986
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5. Boronic acid liposomes for cellular delivery and content release driven by carbohydrate binding†‡Xiaoyu Zhang,Daiane S. Alves,Jinchao Lou,Shelby D. Hill,Francisco N. Barrera,Michael D. Best Chem. Commun., 2018,54, 6169-6172
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